Cas no 115918-63-3 (Octanedioic-1,8-14C2acid (9CI))

• Product Name: Octanedioic-1,8-14C2acid (9CI)
• CAS No: 115918-63-3
• MF: C₈H₁₄O₄
• MW: 178.179445743561
• CID: 136904
• PubChem ID: 10035160
• Update Time: 2025-04-19

Octanedioic-1,8-14C2acid (9CI) Chemical and Physical Properties

Names and Identifiers

• Octanedioic-1,8-14C2acid (9CI)
• OCTANEDIOIC ACID-CARBOXY-14C
• (1,8-14C2)octanedioic acid
• 115918-63-3

• Inchi： 1S/C8H14O4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H,9,10)(H,11,12)/i7+2,8+2
• InChI Key： TYFQFVWCELRYAO-SHGRYJKJSA-N
• SMILES： O[14C](CCCCCC[14C](=O)O)=O

Computed Properties

• Exact Mass: 174.08922
• Monoisotopic Mass: 178.09569290g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Octanedioic-1,8-14C2acid (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazardous Material Identification：